Cas no 1021263-69-3 (1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021263-69-3
• MF: C₁₅H₁₅ClN₆O₂S
• MW: 378.836599588394
• CID: 6145698
• PubChem ID: 25889788
• Update Time: 2025-05-20

1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• VU0636591-1
• 6-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499258
• SCHEMBL18126691
• F5123-0857
• 1021263-69-3
• 6-(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C15H15ClN6O2S/c16-12-1-3-13(4-2-12)25(23,24)21-9-7-20(8-10-21)15-6-5-14-18-17-11-22(14)19-15/h1-6,11H,7-10H2
• InChI Key： FULIYQSKRKCQAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C2C=CC3=NN=CN3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 378.0665726g/mol
• Monoisotopic Mass: 378.0665726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

1-(4-Chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine: A Comprehensive Overview

The compound 1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, with CAS No. 1021263-69-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is notable for its complex structure, which incorporates a piperazine ring system, a sulfonyl group attached to a chlorobenzene moiety, and a triazolopyridazine heterocycle. The integration of these structural elements endows the compound with unique physicochemical properties and potential bioactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The piperazine core is a well-known scaffold in drug design due to its ability to form hydrogen bonds and its capacity to act as a linker between different functional groups. In this compound, the piperazine ring is substituted at position 4 with a triazolopyridazine group, which introduces additional aromaticity and potential sites for interaction with biological targets. The sulfonyl group attached to the chlorobenzene ring further enhances the compound's solubility and stability.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. Key steps include the formation of the triazolopyridazine ring system through cyclization reactions and the subsequent coupling with the piperazine moiety. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity of the final product. These advancements have made it possible to scale up production for preclinical studies.

From an applications perspective, this compound has shown promise in several therapeutic areas. Its ability to modulate key biological targets makes it a valuable lead compound in drug discovery programs. For instance, recent research has demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.

Moreover, the structural features of this compound make it an excellent candidate for further functionalization. By modifying the substituents on the triazolopyridazine or chlorobenzene rings, chemists can explore a wide range of biological activities and optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This versatility underscores its importance as a building block in medicinal chemistry.

In conclusion, 1-(4-chlorobenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine represents a cutting-edge advancement in chemical synthesis and drug design. Its intricate structure and diverse functional groups position it as a valuable tool for exploring novel therapeutic interventions. As research continues to uncover its full potential, this compound is likely to play an increasingly significant role in the development of innovative medicines.